Cas no 122872-02-0 ((+)-1alpha-hydroxyisoondetianone)

• Product name: (+)-1alpha-hydroxyisoondetianone
• CAS No: 122872-02-0
• MF: C₁₂H₁₈O₂
• MW: 194.27
• CID: 2011919

(+)-1alpha-hydroxyisoondetianone Chemical and Physical Properties

Names and Identifiers

• (+)-1alpha-hydroxyisoondetianone
• (4aR,5S,8S)-8-hydroxy-4a,5-dimethyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one
• 1alpha,-hydroxyisoondetianone
• 1alpha-1-Hydroxy-11,12,13-trinor-9-eremophilen-8-one
• 1alpha-hydroxy-11,12,13-trinor-9-eremophilen-8-one

• Inchi： InChI=1S/C12H18O2/c1-8-3-4-11(14)10-7-9(13)5-6-12(8,10)2/h7-8,11,14H,3-6H2,1-2H3
• InChI Key： LLXGJLLSVBRJSE-UHFFFAOYSA-N
• SMILES： CC1CCC(O)C2=CC(=O)CCC12C |t:6|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• XLogP3: 1.377